N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-5-methoxy-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C12H11N3O5S/c1-19-9-4-20-8(3-7(9)16)11(18)15-12-14-6(5-21-12)2-10(13)17/h3-5H,2H2,1H3,(H2,13,17)(H,14,15,18)
• InChI Key: LVHSCECOUNKOMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=COC(=CC1=O)C(=O)NC2=NC(=CS2)CC(=O)N
• Molecular Formula: C12H11N3O5S
• Molecular Weight: 309.30 g/mol
• CAS No.: 1040639-20-0

Description

“N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide” is a chemical compound with a molecular weight of 409.51. The IUPAC name for this compound is N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(((4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2(1H)-ylidene)methyl)thio)propanamide.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The InChI code for this compound is 1S/C15H15N5O3S3/c1-7(12(22)20-15-17-8(5-26-15)4-10(16)21)25-6-11-18-13(23)9-2-3-24-14(9)19-11/h2-3,5-7,19H,4H2,1H3,(H2,16,21)(H,18,23)(H,17,20,22).

Future Directions

The future directions for the study of this compound could involve further exploration of its synthesis, chemical reactions, mechanism of action, and potential applications. Thiazole derivatives have been found to have diverse biological activities, suggesting that they may have potential for development in various fields.

Mechanism of Action

Target of Action

The compound, also known as N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-5-methoxy-4-oxo-4H-pyran-2-carboxamide, is an impurity of Mirabegron . Mirabegron is a drug used for the treatment of overactive bladder . The primary target of this compound is the β3 adrenergic receptor in the detrusor muscle in the bladder .

Mode of Action

The compound interacts with its target, the β3 adrenergic receptor, leading to muscle relaxation . This interaction results in an increase in bladder capacity , thereby reducing the symptoms of an overactive bladder.

Biochemical Pathways

The activation of the β3 adrenergic receptor by this compound leads to a cascade of biochemical reactions. These reactions result in the relaxation of the detrusor muscle in the bladder

Pharmacokinetics

As an impurity of mirabegron , it may share similar pharmacokinetic properties

Result of Action

The activation of the β3 adrenergic receptor leads to muscle relaxation and an increase in bladder capacity . This can help reduce the symptoms of an overactive bladder, such as frequent urination, urgency, and incontinence.